N'-(5-Chloro-2-methoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide

• IUPAC Name: N'-(5-chloro-2-methoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide
• InChI: InChI=1S/C15H19ClN2O4S2/c1-22-12-3-2-10(16)6-11(12)18-14(20)13(19)17-7-15(21)8-23-4-5-24-9-15/h2-3,6,21H,4-5,7-9H2,1H3,(H,17,19)(H,18,20)
• InChI Key: BSAKWHHTMDPEFR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C(=O)NCC2(CSCCSC2)O
• Molecular Formula: C15H19ClN2O4S2
• Molecular Weight: 390.9 g/mol

Description

N'-(5-Chloro-2-methoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the oxamide family, which has been extensively studied for their diverse biological activities.

Mechanism of Action

The precise mechanism of action of N'-(5-Chloro-2-methoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide is not fully understood. However, it has been suggested that this compound exerts its biological activities through the modulation of various signaling pathways, such as the NF-κB and MAPK pathways. Additionally, N'-(5-Chloro-2-methoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide has been found to induce apoptosis in cancer cells, which may be attributed to its ability to inhibit the expression of anti-apoptotic proteins.
Biochemical and Physiological Effects:
N'-(5-Chloro-2-methoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, fungi, and bacteria. Additionally, this compound has been found to reduce inflammation and oxidative stress in various in vitro and in vivo models. Furthermore, N'-(5-Chloro-2-methoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide has been found to exhibit low toxicity in normal cells, indicating its potential as a safe and effective therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-(5-Chloro-2-methoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide in lab experiments is its high purity and stability. This compound can be easily synthesized in large quantities, making it readily available for research purposes. Additionally, this compound has been found to exhibit low toxicity in normal cells, allowing for safe and effective testing in various in vitro and in vivo models. However, one of the limitations of using N'-(5-Chloro-2-methoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

N'-(5-Chloro-2-methoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide has shown promising results in various scientific research applications. However, further studies are needed to fully understand its mechanism of action and potential therapeutic applications. Some of the future directions for research on this compound include:
1. Investigating the potential of N'-(5-Chloro-2-methoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide as a novel anticancer agent.
2. Studying the efficacy of this compound in various in vivo models of inflammation and oxidative stress-related diseases.
3. Exploring the potential of N'-(5-Chloro-2-methoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide as a natural preservative in the food and cosmetics industry.
4. Investigating the potential of this compound as a novel antifungal and antibacterial agent.
5. Studying the potential of N'-(5-Chloro-2-methoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide in combination with other therapeutic agents for the treatment of various diseases.
In conclusion, N'-(5-Chloro-2-methoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide is a promising compound with diverse biological activities. Its potential therapeutic applications in various diseases make it an attractive target for further research. However, more studies are needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of N'-(5-Chloro-2-methoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide involves the reaction of 5-chloro-2-methoxyaniline with 6-hydroxy-1,4-dithiepan-6-ylmethanol in the presence of oxalyl chloride and triethylamine. The resulting product is then treated with hydroxylamine hydrochloride to obtain the final compound. This method has been optimized to yield a high purity product and has been validated through various analytical techniques, such as NMR, IR, and MS.

Scientific Research Applications

N'-(5-Chloro-2-methoxyphenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]oxamide has shown promising results in various scientific research applications. It has been studied for its potential anticancer, antifungal, and antibacterial properties. Additionally, this compound has been found to exhibit anti-inflammatory and antioxidant activities, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.